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Adverse Event Profile by Combination

CDK4/6
Inhibitor

Most Common Treatment-Emergent
Adverse Event(s) (TEAEs)

Key Hematological Laboratory
Abnormalities

Abemaciclib Diarrhea (87.5%) Information not specified in detail

Palbociclib Neutropenia (80%) Information not specified in detail

Ribociclib Neutropenia (32.1% with 400 mg; 53.1% with
600 mg)

Information not specified in detail

Experimental Protocol & Trial Design

The tolerability data comes from the SERENA-1 trial (NCT03616587), a phase I, multi-part, open-label

study [1]. Here is a summary of its key methodological details:

Patient Population: Women with ER-positive, HER2-negative advanced breast cancer who had
received a median of 2 prior regimens for advanced disease. A majority (83%) had received a prior

CDK4/6 inhibitor and 59% had received prior fulvestrant [2] [1].
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Study Design: Patients received oral, once-daily camizestrant at different dose levels (75 mg, 150

mg, or 300 mg) in combination with standard doses of abemaciclib, palbociclib, or ribociclib [1].
Primary Objective: To investigate the safety and tolerability of the combinations and define dosing

regimens for future trials [1].
Safety Assessments: Included monitoring and recording all treatment-emergent adverse events and

serious adverse events, with their severity graded [1].

Mechanism of Action Diagram

The following diagram illustrates the synergistic mechanism of camizestrant and CDK4/6 inhibitors, which

target two key pathways in HR+ breast cancer cell proliferation.
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This combined action leads to a more potent suppression of cancer cell growth than either approach alone [1]

[3].

Key Tolerability Insights and Management

No Clinically Meaningful Drug-Drug Interactions: The SERENA-1 trial found no evidence of such
interactions between camizestrant and the three CDK4/6 inhibitors, supporting their combined use

[2] [1].
Discontinuation Rates: In the later-line SERENA-1 trial, camizestrant with CDK4/6 inhibitors

showed encouraging clinical activity in a heavily pre-treated population [1]. In the first-line SERENA-6
trial, discontinuation rates due to adverse events were reported to be "very low and similar" between

the camizestrant and control arms [4] [5].
Safety Profile Consistency: The safety profile observed in these combinations aligns with the known

side effects of each individual CDK4/6 inhibitor [6], with no new safety signals identified [4] [5].

Frequently Asked Questions (FAQs)

Q1: What is the recommended phase III dose of camizestrant in combination with CDK4/6 inhibitors?

Based on the SERENA-1 trial, the dose selected for phase III investigation is camizestrant 75 mg once

daily in combination with standard doses of abemaciclib, palbociclib, or ribociclib [2] [1].

Q2: Are there patient-reported outcomes (PROs) supporting the tolerability of these combinations?

Yes, data from the SERENA-6 trial indicate that switching to camizestrant plus a CDK4/6 inhibitor

significantly delayed the time to deterioration in symptoms like pain and also maintained global health status

and quality of life compared to continuing with an aromatase inhibitor [7].

Q3: How does camizestrant's tolerability compare with other SERDs in combination therapies? While

head-to-head comparisons are not available, other next-generation oral SERDs like elacestrant have also

shown manageable tolerability in early-phase trials when combined with CDK4/6 inhibitors, allowing for the

administration of standard drug doses [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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